2-(benzo[d]isoxazol-3-yl)-N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]acetamide
• InChI: InChI=1S/C22H17FN6O3/c23-15-7-5-14(6-8-15)22-26-25-19-9-10-21(27-29(19)22)31-12-11-24-20(30)13-17-16-3-1-2-4-18(16)32-28-17/h1-10H,11-13H2,(H,24,30)
• InChI Key: COPBLROUSWBYEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NCCOC3=NN4C(=NN=C4C5=CC=C(C=C5)F)C=C3
• Molecular Formula: C22H17FN6O3
• Molecular Weight: 432.4 g/mol

Description

2-(benzo[d]isoxazol-3-yl)-N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide is a useful research compound. Its molecular formula is C22H17FN6O3 and its molecular weight is 432.415. The purity is usually 95%.
BenchChem offers high-quality 2-(benzo[d]isoxazol-3-yl)-N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzo[d]isoxazol-3-yl)-N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown. It is hypothesized that the compound may interact with its targets by binding to active sites, leading to changes in the targets’ function . .

Biochemical Pathways

Given the compound’s structure, it could potentially interfere with various biochemical processes, such as signal transduction or metabolic pathways

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are yet to be determined. These effects would be dependent on the compound’s target and mode of action. Once these are known, it would be possible to predict the potential therapeutic or adverse effects of the compound .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interaction with its target . .